Cas no 89499-31-0 (2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo-, methyl ester
• CAS No: 89499-31-0
• MF: C₈H₈BrNO₃S
• MW: 278.123020172119
• CID: 598744
• PubChem ID: 13205571
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(acetylamino)-5-bromo-, methyl ester
• methyl 4-acetamido-5-bromothiophene-2-carboxylate
• 3-Acetylamino-2-brom-5-thiophencarbonsaeure-methylester
• 4-acetylamino-5-bromo-thiophene-2-carboxylic acid methyl ester
• 4-Acetylamino-5-brom-thiophen-2-carbonsaeure-methylester
• 89499-31-0
• DTXSID70527613

• Inchi： 1S/C8H8BrNO3S/c1-4(11)10-5-3-6(8(12)13-2)14-7(5)9/h3H,1-2H3,(H,10,11)
• InChI Key： ORTCTSGMADSYBF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)S1)NC(C)=O

Computed Properties

• Exact Mass: 276.94100
• Monoisotopic Mass: 276.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 87.13000
• LogP: 2.90510